7-(3,4-diethoxyphenyl)-3-[4-(2-oxopyrrolidin-1-yl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-diethoxyphenyl)-3-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H27N3O4S/c1-3-33-22-12-9-19(14-23(22)34-4-2)21-16-35-26-25(21)28-17-29(27(26)32)15-18-7-10-20(11-8-18)30-13-5-6-24(30)31/h7-12,14,16-17H,3-6,13,15H2,1-2H3
• InChI Key: QXVCPVNMKZKEIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC4=CC=C(C=C4)N5CCCC5=O)OCC
• Molecular Formula: C27H27N3O4S
• Molecular Weight: 489.6 g/mol
• CAS No.: 1207006-45-8

Description

7-(3,4-diethoxyphenyl)-3-[4-(2-oxopyrrolidin-1-yl)benzyl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C27H27N3O4S and its molecular weight is 489.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis and characterization of various derivatives of thieno[3,2-d]pyrimidin-4(3H)-one, showcasing significant antimicrobial and anti-inflammatory activities. These compounds have been synthesized through various chemical reactions and evaluated for their biological activities against a range of bacterial and fungal pathogens, as well as cancer cell lines.

• Antimicrobial Activity : Derivatives of thieno[3,2-d]pyrimidin-4(3H)-one have shown remarkable antimicrobial activity against a wide array of bacterial and fungal species. Studies have synthesized new compounds exhibiting potent antibacterial and antifungal effects, comparable or superior to standard drugs in some cases (Mittal, Sarode, & Vidyasagar, 2011); (Tolba, El-Dean, Ahmed, & Hassanien, 2018).

• Anti-Inflammatory and Anticancer Properties : Some derivatives have been evaluated for their anti-inflammatory and anticancer activities, showing promising results in inhibiting tumor cell growth and exhibiting anti-inflammatory effects. This highlights their potential as therapeutic agents for treating various cancers and inflammatory conditions (Hafez, Alsalamah, & El-Gazzar, 2017).

• Chemical Synthesis and Characterization : The chemical synthesis of these compounds involves complex reactions leading to the formation of novel thieno[3,2-d]pyrimidin-4(3H)-one derivatives. These synthetic pathways are crucial for creating compounds with enhanced biological activities (Dai, Chen, Liu, & Ding, 2011).